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Compound of Interest

Compound Name: 4-Pyridinemethanol

Cat. No.: B147518 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, procedural

guidance for the use of 4-Pyridinemethanol, a compound that requires careful management

due to its potential hazards. Adherence to these protocols is critical for personal safety and

maintaining a secure laboratory environment.

Chemical Properties and Hazards

4-Pyridinemethanol is a hygroscopic solid that is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[1][2] It is crucial to handle this compound in a

well-ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.[3][4][5]

Property[1] Value[1]

Molecular Formula C₆H₇NO

Molecular Weight 109.13 g/mol

Appearance White to light yellow crystalline solid

Melting Point 52-56 °C

Boiling Point 107-110 °C at 1 mmHg

Solubility Soluble in water

Storage Temperature 2-8°C
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for handling 4-
Pyridinemethanol. The following PPE should be worn at all times.

PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Nitrile

or Neoprene)[4]

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles[3]

To protect eyes from splashes.

Lab Coat
Standard laboratory coat, fully

buttoned[4]

To protect clothing and skin

from contamination.

Respiratory Protection
Use in a chemical fume

hood[3][4][5]

To avoid inhalation of dust and

vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Weighing:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Conduct all weighing and handling of 4-Pyridinemethanol inside a certified chemical fume

hood to control dust and potential vapors.[4]

Due to its hygroscopic nature, minimize the time the container is open to the atmosphere to

prevent moisture absorption.[6] Work quickly and reseal the container tightly after use.[6]

2. Dissolution:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature of the

vessel.
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3. Reaction and Work-up:

Perform all reactions in appropriate glassware, ensuring it is free from cracks or defects.

Use a secondary container to transport the reaction vessel within the lab.[7]

Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

1. Small Spills (contained within the fume hood):

Ensure your PPE is intact.

Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads.[5][8] Do not use combustible materials like paper towels to absorb flammable

solvents if used.[9]

Carefully scoop the absorbed material into a designated, labeled hazardous waste container.

[8]

Decontaminate the spill area with a suitable solvent, followed by soap and water.[8]

2. Large Spills (outside of the fume hood):

Evacuate the immediate area and alert nearby personnel.

If the spill is flammable, eliminate all ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department immediately.[3]

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan: Chemical and Contaminated Waste
Proper disposal of 4-Pyridinemethanol and associated waste is crucial to protect the

environment and comply with regulations.
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1. Chemical Waste:

All waste containing 4-Pyridinemethanol, including unused solid, solutions, and reaction

byproducts, must be collected as hazardous waste.[3][5]

Collect this waste in a clearly labeled, sealed, and compatible container.[10] The label should

include the chemical name and associated hazards (Irritant, Harmful).

Store the waste container in a designated satellite accumulation area away from

incompatible materials like strong oxidizing agents and acids.[3][10]

2. Contaminated PPE and Materials:

Dispose of all contaminated items, such as gloves, absorbent pads, and disposable lab

coats, as hazardous waste.[3]

Place these materials in a separate, clearly labeled hazardous waste bag or container.

Never dispose of contaminated materials in the regular trash.[5]

3. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS-

approved waste management vendor.

Visual Workflows
The following diagrams illustrate the procedural steps for handling and disposing of 4-
Pyridinemethanol.
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Caption: Workflow for handling 4-Pyridinemethanol.
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Caption: Disposal plan for 4-Pyridinemethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-pyridinemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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